Cas no 67824-39-9 (2-Pyrrolidineacetonitrile, 1-methyl-, (S)-)

• Product Name: 2-Pyrrolidineacetonitrile, 1-methyl-, (S)-
• CAS No: 67824-39-9
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• MDL: MFCD19690671
• CID: 394063
• PubChem ID: 12648940
• Update Time: 2025-04-19

2-Pyrrolidineacetonitrile, 1-methyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetonitrile, 1-methyl-, (S)-
• OVIXBUQHNFPUEP-ZETCQYMHSA-N
• 2-[(2S)-1-methylpyrrolidin-2-yl]acetonitrile
• (S)-(-)-1-Methyl-2-cyanomethylpyrrolidine
• 67824-39-9
• (S)-2-(1-methylpyrrolidin-2-yl)acetonitrile
• DTXSID40505665
• 2-((2S)-1-methylpyrrolidin-2-yl)ethanenitrile
• SCHEMBL5675269
• [(2S)-1-Methylpyrrolidin-2-yl]acetonitrile

• MDL： MFCD19690671
• Inchi： 1S/C7H12N2/c1-9-6-2-3-7(9)4-5-8/h7H,2-4,6H2,1H3/t7-/m0/s1
• InChI Key： OVIXBUQHNFPUEP-ZETCQYMHSA-N
• SMILES： N1(C)CCC[C@H]1CC#N

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines